Cas no 1272755-30-2 (4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside)

• Product Name: 4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside
• CAS No: 1272755-30-2
• MF: C₂₄H₃₅NO₁₆
• MW: 593.531809091568
• CID: 5889781
• PubChem ID: 121233866
• Update Time: 2025-06-25

4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• MFCD10566923
• 1272755-30-2
• 4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside
• (2S,4S,5R,6R)-2-[(2R,3R,4S,5S,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-(4-methoxyphenoxy)oxan-4-yl]oxy-4-hydroxy-5-[(2-hydroxyacetyl)amino]-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid

• Inchi： 1S/C24H35NO16/c1-37-10-2-4-11(5-3-10)38-22-19(34)21(18(33)14(8-27)39-22)41-24(23(35)36)6-12(29)16(25-15(31)9-28)20(40-24)17(32)13(30)7-26/h2-5,12-14,16-22,26-30,32-34H,6-9H2,1H3,(H,25,31)(H,35,36)/t12-,13+,14+,16+,17+,18+,19-,20+,21-,22+,24-/m0/s1
• InChI Key： LQMBVZUXGJWFET-TUZLAIMMSA-N
• SMILES： O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(CO)=O)O)O[C@@H]1[C@@H]([C@H](OC2C=CC(=CC=2)OC)O[C@H](CO)[C@H]1O)O

Computed Properties

• Exact Mass: 593.19558403g/mol
• Monoisotopic Mass: 593.19558403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 274Ų

Additional information on 4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside

Introduction to 4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside (CAS No. 1272755-30-2)

4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside, also known by its CAS number 1272755-30-2, is a complex glycoside that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a 4-methoxyphenyl group, a N-(hydroxyacetyl)-alpha-neuraminosyl moiety, and a beta-D-galactopyranoside unit. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The N-(hydroxyacetyl)-alpha-neuraminosyl moiety is particularly noteworthy as it is a derivative of sialic acid, a crucial component in many glycoproteins and glycolipids. Sialic acids play a vital role in cell recognition, adhesion, and signaling processes. The presence of this moiety in the compound suggests potential interactions with sialic acid-binding proteins, which could have implications for therapeutic applications in diseases involving aberrant glycosylation.

The 4-methoxyphenyl group, on the other hand, is known for its aromatic properties and can influence the compound's solubility and bioavailability. This group may also contribute to the compound's stability and resistance to metabolic degradation, making it a valuable component in drug design.

The beta-D-galactopyranoside unit is another key structural feature of this compound. Galactose derivatives are commonly found in natural products and have been studied for their biological activities, including anti-inflammatory and anti-cancer properties. The combination of the galactose unit with the other functional groups in this compound may enhance its biological activity and specificity.

4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside (CAS No. 1272755-30-2) has been the subject of several recent studies that highlight its potential therapeutic applications. One notable area of research involves its use as a probe for studying glycosylation processes in cancer cells. Glycosylation alterations are often observed in cancer cells and can affect cell behavior, including proliferation, migration, and immune evasion. By targeting these alterations, this compound may offer new insights into cancer biology and potential therapeutic strategies.

In addition to cancer research, this compound has also shown promise in the field of infectious diseases. Sialic acids are known to be involved in host-pathogen interactions, particularly in viral infections such as influenza. The presence of the sialic acid derivative in this compound suggests that it could be used to study or modulate these interactions, potentially leading to new antiviral therapies.

The synthesis of 4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside (CAS No. 1272755-30-2) has been reported using advanced glycosylation techniques. These methods involve multi-step reactions that ensure high yields and purity of the final product. The ability to synthesize this compound efficiently is crucial for its application in both research and development settings.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling it. Proper personal protective equipment (PPE) should be used, and all waste should be disposed of according to local regulations.

The future prospects for 4-Methoxyphenyl-3-O-[N-(hydroxyacetyl)-alpha-neuraminosyl]-beta-D-galactopyranoside (CAS No. 1272755-30-2) are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, diagnostics, and biotechnology. As our understanding of glycosylation processes deepens, this compound may play an increasingly important role in advancing our knowledge and developing new therapeutic strategies.